Cas no 137855-38-0 (phlein pentasaccharide)

• Product Name: phlein pentasaccharide
• CAS No: 137855-38-0
• MF: C₃₀H₅₂O₂₆
• MW: 828.718293190002
• CID: 1999945
• PubChem ID: 91852312
• Update Time: 2025-04-21

phlein pentasaccharide Chemical and Physical Properties

Names and Identifiers

• phlein pentasaccharide
• UNII-2CAE00D4YH
• .ALPHA.-D-GLUCOPYRANOSIDE, O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-.BETA.-D-FRUCTOFURANOSYL
• 2CAE00D4YH
• beta-D-Fructofuranosyl 6,6-nystose
• O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-.BETA.-D-FRUCTOFURANOSYL .ALPHA.-D-GLUCOPYRANOSIDE
• 137855-38-0
• o-beta-D-Fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl alpha-D-glucopyranoside
• alpha-D-Glucopyranoside, o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl
• .BETA.-D-FRUCTOFURANOSYL 6,6-NYSTOSE

• Inchi： 1S/C30H52O26/c31-1-10-15(37)20(42)21(43)26(51-10)56-30(9-36)25(47)19(41)14(55-30)5-50-29(8-35)24(46)18(40)13(54-29)4-49-28(7-34)23(45)17(39)12(53-28)3-48-27(6-33)22(44)16(38)11(2-32)52-27/h10-26,31-47H,1-9H2/t10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20+,21-,22+,23+,24+,25+,26-,27-,28-,29-,30+/m1/s1
• InChI Key： DKQKDWXAWAIPRL-NEJDVEAASA-N
• SMILES： O1[C@H](CO[C@@]2(CO)[C@H]([C@@H]([C@@H](CO[C@@]3(CO)[C@H]([C@@H]([C@@H](CO)O3)O)O)O2)O)O)[C@H]([C@@H]([C@]1(CO)OC[C@@H]1[C@H]([C@@H]([C@](CO)(O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)O

Computed Properties

• Exact Mass: 828.27468176Da
• Monoisotopic Mass: 828.27468176Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 56
• Rotatable Bond Count: 17
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.2
• Topological Polar Surface Area: 427Ų